Cas no 1190392-52-9 (2-(3-Methyl-1,2,4-triazol-1-yl)propanoic acid)

2-(3-Methyl-1,2,4-triazol-1-yl)propanoic acid structure
1190392-52-9 structure
Product Name:2-(3-Methyl-1,2,4-triazol-1-yl)propanoic acid
CAS No:1190392-52-9
MF:C6H9N3O2
MW:155.154560804367
CID:2121138
Update Time:2023-08-04

2-(3-Methyl-1,2,4-triazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-methyl-1H-1,2,4-triazol-1-yl)propanoic acid
    • 2-(3-Methyl-1,2,4-triazol-1-yl)propanoic acid
    • Inchi: 1S/C6H9N3O2/c1-4(6(10)11)9-3-7-5(2)8-9/h3-4H,1-2H3,(H,10,11)
    • InChI Key: ZMNIFUPSXOWURI-UHFFFAOYSA-N
    • SMILES: OC(C(C)N1C=NC(C)=N1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Topological Polar Surface Area: 68
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